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Compound of Interest

Compound Name: ML406

Cat. No.: B15622952

Audience: Researchers, scientists, and drug development professionals.

Introduction

ML406 is a potent small-molecule inhibitor of Mycobacterium tuberculosis (M.tb) 7,8-
diaminopelargonic acid synthase (BioA), a critical enzyme in the biotin biosynthesis pathway.[1]
[2] The essentiality of this pathway for M.tb survival and the absence of a homologous pathway
in humans make BioA an attractive target for the development of novel anti-tubercular agents.
This document provides detailed protocols for the in vitro evaluation of ML406 and other
potential inhibitors targeting M.tb.

Quantitative Data Summary

The inhibitory activity of ML406 has been characterized through both biochemical and whole-
cell assays. The key quantitative data are summarized in the table below for easy comparison.

Assay Type Target/Strain Parameter Value Reference
) ) M. tuberculosis

Biochemical )

BioA (DAPA ICso 30 nM [1]
Assay

synthase)

Wild-Type M.
Whole-Cell P )

tuberculosis ICso 3.2 uM [1]
Assay

(H37RV)
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Signaling Pathway

ML406 targets the biotin biosynthesis pathway in Mycobacterium tuberculosis by inhibiting the
enzyme BioA. This pathway is crucial for the bacterium's survival.
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Biotin Biosynthesis Pathway in M. tuberculosis
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In Vitro Screening Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. System for Efficacy and Cytotoxicity Screening of Inhibitors Targeting Intracellular
Mycobacterium tuberculosis - PMC [pmc.ncbi.nim.nih.gov]

e 2. Resazurin Tube Method: Rapid, Simple, and Inexpensive Method for Detection of Drug
Resistance in the Clinical Isolates of Mycobacterium Tuberculosis - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: ML406 In Vitro Assay
for Mycobacterium tuberculosis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622952#ml406-in-vitro-assay-protocol-for-m-
tuberculosis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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